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Compound of Interest

Compound Name: 9-Anthracenemethanol

Cat. No.: B072535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential safety precautions for

handling 9-Anthracenemethanol. It is intended to equip laboratory personnel with the

knowledge to mitigate risks and ensure a safe working environment. This document outlines

the known hazards, physical and chemical properties, safe handling procedures, emergency

protocols, and waste disposal of 9-Anthracenemethanol, drawing from available safety data

sheets and toxicological information on related compounds.

Hazard Identification and GHS Classification
9-Anthracenemethanol (CAS No. 1468-95-7) is a yellow crystalline powder.[1][2] While some

suppliers do not classify it as a hazardous substance under the Globally Harmonized System

(GHS), a comprehensive review of available data suggests that it should be handled with

caution due to potential health effects.[3][4][5] The primary hazards are associated with

irritation upon contact.[1][4][5]

GHS Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]
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H335: May cause respiratory irritation.[4][5]

One source has also suggested that it is suspected of causing genetic defects (H341) and may

be carcinogenic, mutagenic, and teratogenic, though this is not consistently reported across all

safety data sheets.[6][7] Given its classification as a polycyclic aromatic hydrocarbon (PAH), a

class of compounds containing known carcinogens, a cautious approach is warranted.[3][8]

The compound is also considered a combustible solid.[3][9]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9-Anthracenemethanol is provided

in the table below for easy reference.

Property Value References

Chemical Formula C₁₅H₁₂O [2][10]

Molecular Weight 208.26 g/mol [2][10]

Appearance Yellow crystalline powder [1][2]

Melting Point 160-164 °C [2][11]

Boiling Point ~423.4 °C at 760 mmHg [2]

Solubility
Soluble in hot methanol and

chloroform.
[9][12]

Stability
Stable under normal

temperatures and pressures.
[1][13]

Incompatibilities Strong oxidizing agents. [1][13]

Hazardous Decomposition

Products

Carbon monoxide and carbon

dioxide upon combustion.
[1][13]

Toxicological Data
There is a notable lack of quantitative toxicological data for 9-Anthracenemethanol in publicly

available literature and safety data sheets.
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Toxicity Metric Value References

LD50 (Oral) No data available [14][15]

LD50 (Dermal) No data available [14]

LC50 (Inhalation) No data available [14]

The absence of this data necessitates a conservative approach to handling, assuming a

moderate level of toxicity based on the known hazards of related PAHs.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 9-Anthracenemethanol.
The following table outlines the recommended equipment.

Body Part Protection Standard References

Eyes/Face

Safety glasses with

side shields or

goggles.

OSHA 29 CFR

1910.133 or EN 166
[1][4][13]

Skin

Chemical-resistant

gloves (e.g., Nitrile

rubber) and a lab

coat.

[1][4][13]

Respiratory

NIOSH-approved

respirator (e.g., N95) if

dust is generated.

[3][13]

Experimental Protocols
Adherence to strict experimental protocols is crucial for the safe handling of 9-
Anthracenemethanol.

General Handling Workflow
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The following diagram illustrates the standard workflow for handling 9-Anthracenemethanol in
a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Designate Work Area
(Fume Hood)

Don Appropriate PPE

Gather Materials & Spill Kit

Weigh Compound
(in fume hood)

Proceed to Handling

Dissolve/Use in Reaction

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly
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Cleanup Procedure

Spill Occurs

Evacuate Immediate Area

Alert Others & Supervisor

Assess Spill Size & Hazard

Don Appropriate PPE
(including respirator)

Minor Spill, Trained Personnel

Contact Environmental Health & Safety

Major Spill or Untrained

Cover with Wet Absorbent Material
(to prevent dust)

Collect Material with Scoop/Pan

Place in Labeled Waste Bag

Decontaminate Spill Area

Dispose of Waste as Hazardous

Complete Spill Report
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Phase II Detoxification

Toxicity Pathway
9-Anthracenemethanol

(Parent PAH) Reactive Epoxide Intermediate

Cytochrome P450
(e.g., CYP1A1, CYP1B1)

Glutathione Conjugate
Glutathione S-Transferase

(GST)

DNA Adducts

Binds to DNA

Excretion

Cellular Damage
& Mutation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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